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Bis(hydroxymethyl)cyclopropane

Cat. No.: B119854 Get Quote

For Researchers, Scientists, and Drug Development Professionals

1,1-Bis(hydroxymethyl)cyclopropane is a versatile building block in organic synthesis,

finding applications in pharmaceuticals and polymer chemistry. Its rigid cyclopropane core

imparts unique conformational constraints on molecules, influencing their biological activity and

material properties. This guide provides a comparative overview of its primary applications,

supported by available experimental data and detailed methodologies.

Medicinal Chemistry Applications
Intermediate in the Synthesis of Montelukast
1,1-Bis(hydroxymethyl)cyclopropane is a key starting material for the synthesis of the side

chain of Montelukast, a widely used asthma medication.[1] Various synthetic routes to

Montelukast have been developed, with some utilizing this cyclopropane diol.

Comparison of Synthetic Routes for a Key Montelukast Intermediate

While a direct head-to-head comparison of yields and purities for the entire Montelukast

synthesis starting from different precursors is not readily available in a single source, we can

analyze the initial steps in the formation of the cyclopropane-containing side chain.
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Starting
Material

Key
Transformatio
n(s)

Reported Yield
Reported
Purity

Reference

Dibromoneopent

yl glycol

Cyclization with

zinc powder
87.3% 98.67% [1]

Diethyl 1,1-

cyclopropanedic

arboxylate

Reduction with

LiAlH₄
Not specified Not specified [2]

1,1-

Cyclopropanedic

arboxylic ester

Catalytic

hydrogenation

over a CuO

catalyst

23-45% (Diol

Yield)
Not specified [2]

Experimental Protocol: Synthesis of 1,1-Bis(hydroxymethyl)cyclopropane from

Dibromoneopentyl Glycol[1]

Dibromoneopentyl glycol is reacted with zinc powder at a molar ratio of 1:1.05.

The reaction is carried out at 80°C (slight reflux) for 7 hours.

Following the reaction, the product, 1,1-bis(hydroxymethyl)cyclopropane, is isolated.

The structure can be confirmed using IR and ¹H-NMR spectroscopy.

Synthesis Workflow for Montelukast Side Chain Precursor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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